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Compound of Interest

Compound Name: 2,4-Mesitylenedisulfonyl Dichloride

Cat. No.: B1364509 Get Quote

An In-Depth Technical Guide to 2,4-Mesitylenedisulfonyl Dichloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals on 2,4-Mesitylenedisulfonyl Dichloride. It delves into the

molecule's structural and chemical properties, outlines a robust synthesis protocol, discusses

its applications with a focus on causality, and provides essential safety and handling

information.

Introduction and Strategic Overview
2,4-Mesitylenedisulfonyl Dichloride (MDSD) is a bifunctional aromatic sulfonyl chloride. Its

structure, featuring a mesitylene (1,3,5-trimethylbenzene) core substituted with two sulfonyl

chloride groups at the 2- and 4-positions, makes it a valuable and versatile reagent in synthetic

chemistry. The presence of three methyl groups on the aromatic ring provides steric hindrance,

which can influence regioselectivity in reactions. Furthermore, the two reactive sulfonyl chloride

moieties allow it to act as a potent crosslinking agent or a difunctional linker for conjugating

molecules.

This guide provides an in-depth look at MDSD, moving beyond a simple datasheet to explain

the rationale behind its use in various scientific contexts, particularly in the development of

complex molecules and advanced materials.
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Molecular Structure and Physicochemical
Properties
The foundational attributes of a reagent dictate its reactivity and suitability for specific

applications. The key properties of MDSD are summarized below.

Molecular Structure
The structure of 2,4-Mesitylenedisulfonyl Dichloride is characterized by a central benzene

ring with three methyl groups and two sulfonyl chloride functional groups.

Caption: Molecular structure of 2,4-Mesitylenedisulfonyl Dichloride.

Quantitative Data Summary
The essential physicochemical properties of 2,4-Mesitylenedisulfonyl Dichloride are

compiled in the table below for easy reference.

Property Value Source(s)

IUPAC Name
2,4,6-Trimethylbenzene-1,3-

disulfonyl dichloride
[1]

Synonyms
2,4-Mesitylenedisulfonyl

Dichloride
[1][2]

CAS Number 68985-08-0 [1][2]

Molecular Formula C₉H₁₀Cl₂O₄S₂ [1][2]

Molecular Weight 317.21 g/mol [1]

Appearance
White to almost white

powder/solid
[2]

Melting Point 122 - 126 °C [2]

Purity ≥ 98% [2]

Synthesis Protocol: A Representative Method
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While specific, peer-reviewed synthesis protocols for MDSD are not abundant in academic

literature, a reliable method can be derived from established procedures for analogous

compounds, such as those described in patent literature.[3] The following protocol details a

two-step chlorosulfonation of commercially available mesitylene.

Expertise & Rationale: This method employs a sequential addition of chlorosulfonic acid. The

first, milder step achieves monosulfonation, while the second, more forceful step introduces the

second sulfonyl group. The inclusion of a chlorinating agent like thionyl chloride ensures the

complete conversion of sulfonic acids to the desired sulfonyl chlorides, preventing yield loss

during aqueous workup.

Proposed Synthesis Workflow
Caption: Proposed workflow for the synthesis of MDSD.

Step-by-Step Methodology
Materials:

Mesitylene (1,3,5-trimethylbenzene)

Chlorosulfonic acid (ClSO₃H)

Thionyl chloride (SOCl₂)

Crushed ice

Deionized water

Hexane or Toluene (for recrystallization)

Procedure:

Reactor Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a

pressure-equalizing dropping funnel, and a gas outlet connected to a scrubber (to neutralize

HCl gas), charge mesitylene.
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Monosulfonation: Cool the flask in an ice-water bath to 0-5 °C. Slowly add one molar

equivalent of chlorosulfonic acid dropwise via the dropping funnel, maintaining the internal

temperature below 10 °C.

Initial Reaction: After the addition is complete, remove the ice bath and allow the mixture to

stir at room temperature for approximately 1 hour.

Disulfonation: Re-cool the reaction mixture to 10 °C. Slowly add a second, larger portion of

chlorosulfonic acid (at least 2-3 molar equivalents) dropwise.

Chlorination: Following the second addition of chlorosulfonic acid, add thionyl chloride (1-1.5

molar equivalents) dropwise, ensuring the temperature remains between 10-15 °C.

Main Reaction: Maintain the reaction mixture at 10-15 °C with vigorous stirring for 5-6 hours,

or until reaction completion is confirmed by an appropriate method (e.g., TLC or quenching a

small aliquot).

Workup: Carefully and slowly pour the reaction mixture onto a large volume of crushed ice

with stirring. This will quench the excess reagents and precipitate the crude product.

Isolation: Collect the precipitated white solid by vacuum filtration. Wash the filter cake

thoroughly with cold deionized water to remove residual acids.

Purification: Dry the crude solid under vacuum. For final purification, recrystallize the product

from a suitable solvent system, such as hexane or a hexane/toluene mixture, to yield pure

2,4-Mesitylenedisulfonyl Dichloride as a white crystalline solid.

Applications in Research and Development
MDSD's utility stems from its bifunctionality and the steric influence of its methyl groups. It is

primarily employed where a rigid, aromatic linker or a difunctional sulfonating agent is required.

Polymer Chemistry: As a coupling or crosslinking agent, MDSD can be used to synthesize

advanced polymers.[2] The two sulfonyl chloride groups can react with nucleophiles on

different polymer chains (e.g., amines or alcohols) to form stable sulfonamide or sulfonate

ester linkages. This crosslinking enhances the mechanical properties and thermal stability of

the resulting materials.[2]
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Synthetic Chemistry: The primary use of MDSD is in the preparation of disulfonamides. By

reacting MDSD with two equivalents of a primary or secondary amine, complex molecules

with a central, rigid mesitylene core can be constructed. This is particularly useful in creating

ligands for coordination chemistry or building blocks for supramolecular structures.

Drug Development & Medicinal Chemistry: In drug development, MDSD serves as a scaffold

or linker.[2] Its rigid structure can be used to orient two pharmacophores in a specific spatial

arrangement, which is critical for optimizing binding to a biological target. The resulting

sulfonamides are often metabolically stable and can improve the pharmacokinetic profile of a

drug candidate. While this is a known application area, specific examples in publicly

accessible literature are limited, suggesting its use may be more prevalent in proprietary

industrial research.[2]

Material Science: The compound is used to develop advanced materials like specialized

coatings and adhesives.[2] Its ability to react with surface functional groups can enhance

adhesion between different layers or components.

Safety, Handling, and Storage
Trustworthiness through Safety: Proper handling is paramount for ensuring experimental

validity and personnel safety.

Hazard Identification: 2,4-Mesitylenedisulfonyl Dichloride is classified as a corrosive solid.

It causes severe skin burns and serious eye damage. Contact with water or moisture can

release hydrochloric acid gas.

Personal Protective Equipment (PPE): Always handle this reagent inside a certified chemical

fume hood. Wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g.,

nitrile), and safety goggles or a face shield.

Handling: Avoid inhalation of dust. Use in a well-ventilated area. Prevent contact with skin

and eyes. It is moisture-sensitive and should be handled under an inert atmosphere (e.g.,

nitrogen or argon) where possible.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from moisture and incompatible materials such as strong bases and oxidizing agents.

Store under an inert gas atmosphere to prevent degradation.[2]
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Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Due to its reactivity with water, care must be taken during quenching and disposal

procedures.

Conclusion
2,4-Mesitylenedisulfonyl Dichloride is a highly reactive and versatile bifunctional reagent

with significant potential in polymer chemistry, material science, and the synthesis of complex

organic molecules. Its rigid aromatic core and dual sulfonyl chloride groups make it an effective

crosslinking agent and molecular scaffold. While its specific applications in drug development

are not widely published, its properties suggest it is a valuable tool for constructing molecules

where precise spatial orientation and metabolic stability are required. Adherence to strict safety

and handling protocols is essential when working with this corrosive and moisture-sensitive

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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